
An In-depth Technical Guide to 2-Chlorophenyl
phosphorodichloridate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Chlorophenyl

phosphorodichloridate

Cat. No.: B077605 Get Quote

This technical guide provides a comprehensive overview of 2-Chlorophenyl
phosphorodichloridate, a significant reagent in organic synthesis, particularly within the

realms of pharmaceutical and agrochemical development. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its synonyms, chemical identifiers, and physical properties.

Chemical Identity and Synonyms
2-Chlorophenyl phosphorodichloridate is known by several alternative names in scientific

literature and chemical databases. A comprehensive list of these synonyms and identifiers is

crucial for accurate literature searches and unambiguous substance identification.
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Identifier Type Identifier Source

Systematic Name
2-Chlorophenyl

phosphorodichloridate
IUPAC

CAS Registry Number 15074-54-1
Chemical Abstracts Service[1]

[2]

PubChem CID 84775 PubChem[1][3]

EC Number 239-129-4
European Chemicals

Agency[1][4]

Synonyms
(2-Chlorophenyl)phosphoric

acid dichloride
[2][5]

2-Chlorophenyl

dichloridophosphate
[1][6]

2-Chlorophenyl

dichlorophosphate
[3][4][7]

o-Chlorophenyl

dichlorophosphate
[2][6]

o-Chlorophenylphosphonyl

dichloride
[2][6]

2-Chlorophenylphosphoryl

dichloride
[1][6]

1-chloro-2-

dichlorophosphoryloxybenzene
[1][8]

Phosphorodichloridic acid, 2-

chlorophenyl ester
[2][5]

InChI

InChI=1S/C6H4Cl3O2P/c7-5-

3-1-2-4-6(5)11-12(8,9)10/h1-

4H

IUPAC[1][2][4][6]

InChIKey
VLDPXPPHXDGHEW-

UHFFFAOYSA-N
IUPAC[1][2][6]
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SMILES
C1=CC=C(C(=C1)OP(=O)

(Cl)Cl)Cl
IUPAC[1][6]

MDL Number MFCD00009704 [1][3][4][6]

Beilstein/REAXYS 911009 [4][6]

Physicochemical Properties
The following table summarizes the key quantitative physicochemical properties of 2-
Chlorophenyl phosphorodichloridate, which are essential for its handling, storage, and

application in experimental settings.

Property Value Conditions Source

Molecular Formula C6H4Cl3O2P [1][2][3][6]

Molecular Weight 245.43 g/mol [3][5][6]

Appearance

Colorless to light

yellow/orange clear

liquid

[1][6]

Boiling Point 135-137 °C at 12 mmHg [3][4][6]

Density 1.491 g/mL at 25 °C [4][6]

Refractive Index 1.538 at 20 °C [4][6]

Flash Point 105 °C (221 °F) closed cup [4][6]

Storage

Inert atmosphere,

Room Temperature,

Moisture Sensitive

[1][6]

Experimental Applications and Protocols
Role in Synthesis:

2-Chlorophenyl phosphorodichloridate is a pivotal reagent in organic chemistry, primarily

utilized as a phosphorylating agent.[1] Its principal application lies in the synthesis of complex
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organic molecules, including pharmaceuticals and agrochemicals.[3] It serves as a key

intermediate in the creation of phosphonate derivatives that have shown potential antiviral and

anticancer properties.[3] In the field of agricultural science, it is employed in the formulation of

pesticides and herbicides.[3]

General Experimental Workflow:

While specific, detailed experimental protocols are proprietary and vary based on the target

molecule, a general workflow for the use of 2-Chlorophenyl phosphorodichloridate in the

synthesis of oligonucleotides can be outlined. This process typically involves the reaction of the

phosphorodichloridate with a protected nucleoside in the presence of a suitable base to form a

phosphoramidite intermediate. This intermediate is then used in the solid-phase synthesis of

DNA or RNA strands.

The following diagram illustrates a generalized workflow for the application of 2-Chlorophenyl
phosphorodichloridate in chemical synthesis.
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General Synthetic Workflow Using 2-Chlorophenyl phosphorodichloridate

Starting Materials

Reaction Step

Intermediate Product

Further Synthetic Steps

Final Product

2-Chlorophenyl
phosphorodichloridate

Phosphorylation Reaction
(in the presence of a base)

Protected Nucleoside/
Other Organic Substrate

Phosphorylated Intermediate
(e.g., Phosphoramidite)

Coupling, Oxidation, Deprotection
(e.g., in Oligonucleotide Synthesis)

Target Molecule
(e.g., Pharmaceutical, Agrochemical)

Click to download full resolution via product page

Caption: A generalized workflow for chemical synthesis.
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Chemical Identifier Relationships
The various identifiers for 2-Chlorophenyl phosphorodichloridate are interconnected,

providing a hierarchical and cross-referenced system for its unambiguous identification. The

following diagram illustrates the logical relationships between these identifiers.

Identifier Relationships for 2-Chlorophenyl phosphorodichloridate

Chemical Compound

Registry Numbers Nomenclature Structural Representations

2-Chlorophenyl
phosphorodichloridate

CAS: 15074-54-1 EC: 239-129-4 PubChem CID: 84775 Systematic Name InChI SMILES

Synonyms InChIKey

Click to download full resolution via product page

Caption: Relationships between chemical identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://wap.guidechem.com/encyclopedia/2-chlorophenyl-phosphorodichlo-dic18499.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C15074541
https://www.chemimpex.com/products/00980
https://www.sigmaaldrich.com/US/en/product/aldrich/235237
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9299263.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9299263.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9299263.htm
https://www.amerigoscientific.com/2-chlorophenyl-phosphorodichloridate-99-item-116029.html
https://www.fishersci.ca/shop/products/2-chlorophenyl-phosphorodichloridate-98-thermo-scientific/p-7081502
https://www.benchchem.com/product/b077605#2-chlorophenyl-phosphorodichloridate-synonyms-and-identifiers
https://www.benchchem.com/product/b077605#2-chlorophenyl-phosphorodichloridate-synonyms-and-identifiers
https://www.benchchem.com/product/b077605#2-chlorophenyl-phosphorodichloridate-synonyms-and-identifiers
https://www.benchchem.com/product/b077605#2-chlorophenyl-phosphorodichloridate-synonyms-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077605?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

